N-(4-bromo-2-methoxyphenyl)-3-phenylacrylamide

• IUPAC Name: (E)-N-(4-bromo-2-methoxyphenyl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C16H14BrNO2/c1-20-15-11-13(17)8-9-14(15)18-16(19)10-7-12-5-3-2-4-6-12/h2-11H,1H3,(H,18,19)/b10-7+
• InChI Key: XQSGMUXDFGGTRR-JXMROGBWSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Br)NC(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: COC1=C(C=CC(=C1)Br)NC(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C16H14BrNO2
• Molecular Weight: 332.19 g/mol

Description

N-(4-bromo-2-methoxyphenyl)-3-phenylacrylamide, also known as 4'-bromo-2'-methoxyphenyl-3-phenylacrylamide (BMPA), is a chemical compound used in scientific research. The compound is a derivative of phenylacrylamide and is commonly used as a tool in drug discovery and development. BMPA is a highly versatile compound with a wide range of applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of BMPA is not fully understood. However, it is believed to act as a competitive antagonist at certain drug targets. BMPA has been shown to inhibit the activity of a variety of receptors and ion channels, including the serotonin 5-HT3 receptor and the nicotinic acetylcholine receptor.
Biochemical and Physiological Effects:
BMPA has been shown to have a variety of biochemical and physiological effects. The compound has been shown to inhibit the release of neurotransmitters and to modulate the activity of ion channels. BMPA has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of BMPA is its high affinity for a variety of drug targets. This makes it a useful tool for identifying potential drug candidates. However, one limitation of BMPA is its relatively low solubility in aqueous solutions. This can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research involving BMPA. One area of interest is the development of new BMPA derivatives with improved solubility and binding affinity. Another area of interest is the use of BMPA in the development of new analgesic and anti-inflammatory drugs. Additionally, BMPA could be used as a tool for studying the structure and function of ion channels and other drug targets.

Synthesis Methods

The synthesis of BMPA is a multi-step process that involves the use of various reagents and catalysts. The most common method for synthesizing BMPA involves the reaction of 4-bromo-2-methoxyaniline with cinnamoyl chloride in the presence of a base. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

BMPA is widely used in scientific research as a tool for drug discovery and development. The compound is commonly used as a ligand in binding assays to identify potential drug candidates. BMPA has been shown to have high affinity for a variety of drug targets, including G protein-coupled receptors and ion channels.